4-Methyl-1-hydrazinophthalazine

Description

4-Methyl-1-hydrazinophthalazine (C9H10N4) is a chemical compound with a structure and properties detailed in scientific databases . While information on this specific compound is limited, it is related to hydralazine, a well-known antihypertensive agent . Hydralazine, sold under the brand name Apresoline, is used to treat high blood pressure and heart failure . It was initially developed as a malaria treatment in the 1950s but was later repurposed due to its antihypertensive effects . Hydralazine can be administered orally or intravenously, with effects typically beginning within 15 minutes and lasting up to six hours .

Hydralazine is often used in combination with other medications, such as isosorbide dinitrate, particularly for treating heart failure in African descent populations . It works by dilating blood vessels, though it is not typically a first-line treatment for hypertension due to potential side effects such as increased heart rate and fluid retention . These side effects are often managed by combining hydralazine with a beta blocker and a diuretic . The mechanism of action involves interference with calcium transport in vascular smooth muscle, leading to reduced vascular resistance and increased cardiac output .

Another related compound is 4-Methyl-1-hydrazinophthalazine hydrochloride (C9H11ClN4), which, like 4-Methyl-1-hydrazinophthalazine, has its structure and properties documented in chemical databases . Research on hydralazine has also explored its potential as a treatment for myelodysplastic syndrome due to its action as a DNA methyltransferase inhibitor .

• CAS No.: 29902-28-1
• Product Name: 4-Methyl-1-hydrazinophthalazine
• Molecular Formula: C9H10N4
• Molecular Weight: 174.2 g/mol
• IUPAC Name: (4-methylphthalazin-1-yl)hydrazine
• Standard InChI: InChI=1S/C9H10N4/c1-6-7-4-2-3-5-8(7)9(11-10)13-12-6/h2-5H,10H2,1H3,(H,11,13)
• Standard InChIKey: XAJLIPKOOUAUFK-UHFFFAOYSA-N
• SMILES: CC1=NN=C(C2=CC=CC=C12)NN
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)NN
• Synonyms: 1-Hydrazinyl-4-methylphthalazine; 4-Methyl-1(2H)-phthalazinone Hydrazone; 1-Hydrazino-4-methylphthalazine; 1-Hydrazino-4-methylphthalazine; _x000B__x000B_
• PubChem Compound: 3047908
• Last Modified: Sep 14 2023